Cas no 17331-92-9 (L-Leucinamide, glycyl-)

• Product Name: L-Leucinamide, glycyl-
• CAS No: 17331-92-9
• MF: C₈H₁₇N₃O₂
• MW: 187.239481687546
• CID: 1362025
• Update Time: 2024-08-17

L-Leucinamide, glycyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucinamide, glycyl-

• Inchi： 1S/C8H17N3O2/c1-5(2)3-6(8(10)13)11-7(12)4-9/h5-6H,3-4,9H2,1-2H3,(H2,10,13)(H,11,12)/t6-/m0/s1
• InChI Key： VLQRUHMMBPNZGY-LURJTMIESA-N
• SMILES： C(N)(=O)[C@H](CC(C)C)NC(=O)CN

Computed Properties

• Exact Mass: 187.13221
• Monoisotopic Mass: 187.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1
• Topological Polar Surface Area: 98.2A^2

Experimental Properties

• Density: 1.090±0.06 g/cm3(Predicted)
• Boiling Point: 433.3±30.0 °C(Predicted)
• PSA: 98.21
• pka: 13.71±0.46(Predicted)